9,9,9a-Trimethyl-1-prop-2-enylimidazolidino[1,2-a]indolin-2-one

• IUPAC Name: 3a,4,4-trimethyl-3-prop-2-enyl-1H-imidazo[1,2-a]indol-2-one
• InChI: InChI=1S/C16H20N2O/c1-5-10-17-14(19)11-18-13-9-7-6-8-12(13)15(2,3)16(17,18)4/h5-9H,1,10-11H2,2-4H3
• InChI Key: KUVPXKIWMASROL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N3C1(N(C(=O)C3)CC=C)C)C
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

Indole derivatives are bioactive aromatic compounds that have found use in many synthetic drug molecules. They bind with high affinity to multiple receptors, making them useful in developing new derivatives. Indole is also known as benzopyrrole and contains a benzenoid nucleus. It is an important heterocyclic system that provides the skeleton to various compounds.

Synthesis Analysis

Indole derivatives are synthesized by researchers for screening different pharmacological activities. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.

Molecular Structure Analysis

Indole has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

Indole derivatives undergo various chemical reactions. For instance, 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole were prepared and investigated in vitro for antiviral activity.

Physical And Chemical Properties Analysis

Physically, indole derivatives are crystalline and colorless in nature with specific odors. The addition of the indole nucleus to medicinal compounds that are biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities.

Mechanism of Action

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Researchers continue to synthesize a variety of indole derivatives due to their wide range of biological activities.